BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: NMR
Spectroscopy of 2-(methylamino)-N-
propylacetamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-(methylamino)-N-
Compound Name:
propylacetamide

Cat. No. 82394039

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed predicted Nuclear Magnetic Resonance (NMR) spectroscopy
data for the compound 2-(methylamino)-N-propylacetamide. It also includes a
comprehensive experimental protocol for the acquisition of *H and 3C NMR spectra, intended
for the structural characterization and purity assessment of this and similar small molecules.

Predicted NMR Spectroscopy Data

Due to the absence of publicly available experimental NMR data for 2-(methylamino)-N-
propylacetamide, the following *H and 3C NMR data have been predicted based on
established chemical shift principles and correlation tables. These tables provide a guide for
the expected spectral features of the molecule.

Chemical Structure and Atom Numbering

The chemical structure of 2-(methylamino)-N-propylacetamide is presented below, with
atoms numbered for clear assignment of the predicted NMR signals.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b2394039?utm_src=pdf-interest
https://www.benchchem.com/product/b2394039?utm_src=pdf-body
https://www.benchchem.com/product/b2394039?utm_src=pdf-body
https://www.benchchem.com/product/b2394039?utm_src=pdf-body
https://www.benchchem.com/product/b2394039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2394039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

N-Propyl Group Amide Linkage Methylamino Group

sext }M> q H NL-H brs H c4=0 | ~172 ppm H cs s H N2-H brs }—»

c1

~09 ppm c2 c3 ce

(| 2=70Hz

~15ppm

~3.2ppm

~7.0-8.0 ppm

~33ppm

~15-2.5 ppm

~2.4 ppm

: ‘

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2394039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Sample Preparation

Weigh Sample

:

Dissolve in Deuterated Solvent
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Transfer to NMR Tube

Data Acquisition

Insert Sample into Spectrometer

:

Lock and Shim

:

Setup Experiment Parameters

:

Acquire FID

Data Processing

Fourier Transform

:

Phase and Baseline Correction

:

Reference Spectrum

:

Peak Picking and Integration
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 To cite this document: BenchChem. [Application Notes and Protocols: NMR Spectroscopy of
2-(methylamino)-N-propylacetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2394039#2-methylamino-n-propylacetamide-nmr-
spectroscopy-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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